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Compound of Interest

Compound Name: Azido-isobutane

Cat. No.: B1279905

Technical Guide: 2-Azido-2-methylpropane (tert-
Butyl Azide)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties, synthesis, and
spectroscopic characterization of 2-azido-2-methylpropane, also commonly known as tert-butyl
azide. This versatile organic azide serves as a valuable building block in organic synthesis and
various drug development applications.

Core Physical and Chemical Properties

2-Azido-2-methylpropane is a volatile and reactive organic compound. While some of its
physical properties are well-documented, others, such as density and refractive index, are not
readily available in the cited literature.
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Property Value Source(s)
Molecular Formula CaHoN3 [1]
Molecular Weight 99.13 g/mol [1]

Boiling Point 68-71 °C

Density Data not available [2][3]
Refractive Index Data not available [2][3]

CAS Number 13686-33-4 [1]

Synthesis of 2-Azido-2-methylpropane

A common and effective method for the synthesis of 2-azido-2-methylpropane involves the
reaction of tert-butanol with sodium azide in the presence of a strong acid, such as sulfuric
acid.

Experimental Protocol: Synthesis from tert-Butanol

Materials:

tert-Butanol

e Sodium azide (NaNs)

e Concentrated sulfuric acid (H2SOa)

o Water (H20)

e Ice

e Sodium hydroxide (NaOH) solution (e.g., 2 M) for washing

¢ Anhydrous sodium sulfate (Na2S0a4) or magnesium sulfate (MgSQOa) for drying

o Standard laboratory glassware for synthesis and distillation
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» Magnetic stirrer and heating mantle
Procedure:

o Preparation of the Acidic Azide Solution: In a flask equipped with a magnetic stirrer and
cooled in an ice bath, slowly add concentrated sulfuric acid to water to prepare a diluted
sulfuric acid solution.

o Addition of Sodium Azide: To the cooled acidic solution, gradually add sodium azide powder
in portions, ensuring the temperature remains low to control the exothermic reaction and
prevent the formation of volatile and toxic hydrazoic acid (HNs).

e Reaction with tert-Butanol: Once the sodium azide has dissolved, slowly add tert-butanol to
the reaction mixture while maintaining cooling and vigorous stirring.

e Reaction Completion and Work-up: Allow the reaction to stir at a controlled temperature until
completion. After the reaction is complete, carefully transfer the mixture to a separatory
funnel.

o Phase Separation and Washing: The organic layer containing the 2-azido-2-methylpropane
will separate from the aqueous layer. Separate the organic layer and wash it sequentially
with water and a dilute sodium hydroxide solution to neutralize any remaining acid.

e Drying and Isolation: Dry the organic layer over an anhydrous drying agent like sodium
sulfate or magnesium sulfate. Filter to remove the drying agent.

« Purification: Purify the crude 2-azido-2-methylpropane by distillation under appropriate safety
precautions to obtain the final product.

Spectroscopic Characterization

The structural confirmation of 2-azido-2-methylpropane is typically achieved through a
combination of spectroscopic techniques.
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Spectroscopic Data

1H NMR

13C NMR (Predicted)

A single sharp peak is observed at
approximately 6 1.25 ppm in CDCls,
corresponding to the nine equivalent protons of
the three methyl groups.

Two signals are expected: one for the three
equivalent methyl carbons and another for the
quaternary carbon attached to the azide group.
Based on similar structures, the methyl carbons
would appear around 30-40 ppm, and the

quaternary carbon would be further downfield.

Infrared (IR) Spectroscopy

Mass Spectrometry (MS)

The most characteristic feature is a strong,
sharp absorption band around 2100 cm~1, which
is indicative of the asymmetric stretching
vibration of the azide (Ns) functional group.
Other notable peaks include those for C-H
stretching and bending vibrations of the tert-

butyl group.

The mass spectrum is expected to show a
molecular ion peak (M*) at m/z = 99. The
fragmentation pattern would likely involve the
loss of nitrogen gas (N2, 28 Da) to give a
fragment at m/z = 71, and the formation of the
stable tert-butyl cation at m/z = 57, which is
often the base peak for tert-butyl containing

compounds.

Safety and Handling

2-Azido-2-methylpropane is a potentially hazardous chemical and should be handled with

appropriate safety precautions in a well-ventilated fume hood.

subjected to shock. They are also toxic.

Hazards: Organic azides are known to be potentially explosive, especially when heated or

e Personal Protective Equipment (PPE): Wear appropriate personal protective equipment,

including safety goggles, gloves, and a lab coat.

e Handling: Avoid heating the compound to high temperatures. Use a safety shield during

reactions and distillations.

» Storage: Store in a cool, dry, and well-ventilated area away from heat and sources of ignition.

o Disposal: Dispose of waste in accordance with local, state, and federal regulations.
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Workflow for Synthesis and Characterization

The following diagram illustrates a logical workflow for the synthesis and subsequent
characterization of 2-azido-2-methylpropane.

Caption: Synthesis and characterization workflow for 2-azido-2-methylpropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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